Cas no 1994424-80-4 (6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1994424-80-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5721573
• PubChem ID: 121205361
• Update Time: 2025-06-11

6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione
• F1967-3268
• 6-[(2-methylcyclohexyl)amino]-1H-pyrimidine-2,4-dione
• 1994424-80-4
• AKOS026714183
• 2,4(1H,3H)-Pyrimidinedione, 6-[(2-methylcyclohexyl)amino]-

• Inchi： 1S/C11H17N3O2/c1-7-4-2-3-5-8(7)12-9-6-10(15)14-11(16)13-9/h6-8H,2-5H2,1H3,(H3,12,13,14,15,16)
• InChI Key： BIBSEXVVUDLFFD-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N1)NC1CCCCC1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 10.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 1994424-80-4)

6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione, identified by its CAS number 1994424-80-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrimidine core with functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The structural uniqueness of this compound lies in its combination of a pyrimidine-dione moiety and an amine substituent attached to a 2-methylcyclohexyl group, which contributes to its distinct chemical properties and potential applications in drug development.

The pyrimidine-dione structure of this compound is particularly noteworthy, as it serves as a scaffold for various pharmacophores. Pyrimidine derivatives are widely recognized for their role in medicinal chemistry, with many therapeutic agents incorporating this motif due to its ability to interact with biological targets such as enzymes and nucleic acids. The dione functionality further enhances the reactivity of the molecule, allowing for further derivatization and modification to tailor its pharmacological properties.

In recent years, there has been growing interest in amine-functionalized pyrimidines due to their potential as scaffolds for small-molecule drugs. The presence of the (2-methylcyclohexyl)amino group in 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione adds steric bulk and lipophilicity to the molecule, which can influence its solubility, permeability, and metabolic stability—key factors in drug design. This particular substitution pattern has been explored in the development of novel compounds targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structure to develop inhibitors of kinases and other enzymes implicated in disease pathways. For instance, modifications of the pyrimidine-dione core have led to the discovery of compounds with potent antitumor activity. The flexibility provided by the 2-methylcyclohexyl group allows for conformational adjustments that can optimize binding affinity to biological targets, making this compound a valuable asset in structure-based drug design.

The synthesis of 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrimidine-dione ring system followed by functionalization with the appropriate amine group. The introduction of the (2-methylcyclohexyl) moiety requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have demonstrated the potential of derivatives of 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione as inhibitors of protein-protein interactions (PPIs), which are critical in many biological processes. By modulating these interactions, such compounds can disrupt disease pathways without affecting individual enzymes or receptors. For example, researchers have investigated analogs of this molecule as potential treatments for neurodegenerative diseases by targeting aberrant protein aggregation processes. The ability to fine-tune the structure while maintaining biological activity makes this class of compounds particularly promising.

The pharmacokinetic properties of 6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione and its derivatives are also subjects of extensive investigation. The lipophilic nature imparted by the methylcyclohexyl group can influence absorption and distribution in vivo, while the polar pyrimidine-dione moiety may affect metabolic clearance rates. Understanding these properties is essential for optimizing drug formulations and improving therapeutic outcomes. Computational modeling and experimental studies have been employed to predict and validate these pharmacokinetic behaviors.

In conclusion,6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 1994424-80-4) represents a fascinating example of how structural complexity can be harnessed for medicinal applications. Its unique combination of functional groups makes it a valuable intermediate for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new biological pathways and mechanisms,this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.